4-iodo-1-methyl-N-(2-methyl-4-oxo-6,7-dihydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-iodo-2-methyl-N-(10-methyl-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-11-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H14IN5O2S/c1-7-18-14-11(8-4-3-5-10(8)24-14)15(23)21(7)19-13(22)12-9(16)6-17-20(12)2/h6H,3-5H2,1-2H3,(H,19,22)
• InChI Key: YOJOCUSYKDMFGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCC3)C(=O)N1NC(=O)C4=C(C=NN4C)I
• Molecular Formula: C15H14IN5O2S
• Molecular Weight: 455.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the one often involves multi-step synthetic routes that can include cyclization reactions, condensations, and functional group transformations. For example, the synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives involves appropriate synthetic routes, demonstrating significant antibacterial and antimycobacterial activity, highlighting the importance of substituted amido or imino side chains for antimicrobial activity (Chambhare et al., 2003).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple heterocyclic rings, which are crucial for their biological activity. The structure-activity relationship (SAR) studies of pyrazolopyrimidines derivatives, for example, indicate the essential features for anticancer and anti-5-lipoxygenase agents, revealing how specific structural modifications can influence biological activity (Rahmouni et al., 2016).